Cas no 831227-09-9 (Azacyclotridec-3-en-2-one)

• Product Name: Azacyclotridec-3-en-2-one
• CAS No: 831227-09-9
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 677413
• PubChem ID: 69255360
• Update Time: 2025-04-19

Azacyclotridec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• Azacyclotridec-3-en-2-one
• 1-azacyclotridec-3-en-2-one
• 831227-09-9
• DTXSID80740114

• Inchi： 1S/C12H21NO/c14-12-10-8-6-4-2-1-3-5-7-9-11-13-12/h8,10H,1-7,9,11H2,(H,13,14)
• InChI Key： XLTQIHRRJGUXIJ-UHFFFAOYSA-N
• SMILES： O=C1C=CCCCCCCCCCN1

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų